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Compound of Interest

Compound Name: DSR-141562

Cat. No.: B2406171 Get Quote

Technical Support Center: DSR-141562
Welcome to the technical support center for DSR-141562. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during experiments with DSR-141562, with a particular focus on its

solubility.

Frequently Asked Questions (FAQs)
Q1: What is DSR-141562 and what is its primary mechanism of action?

A1: DSR-141562 is a novel, orally active, and selective brain-penetrant phosphodiesterase 1

(PDE1) inhibitor.[1][2] It shows preferential selectivity for the human PDE1B isoform with an

IC50 of 43.9 nM, while the IC50 values for human PDE1A and PDE1C are 97.6 nM and 431.8

nM, respectively.[1] By inhibiting PDE1, DSR-141562 prevents the degradation of cyclic

guanosine monophosphate (cGMP), leading to an increase in intracellular cGMP levels.[2][3]

This modulation of the cGMP signaling pathway is believed to be responsible for its therapeutic

effects, particularly in the context of neurological and psychiatric disorders like schizophrenia.

[2][3]

Q2: I am observing precipitation of DSR-141562 when I dilute my DMSO stock solution into

aqueous buffer or cell culture medium. What could be the cause?

A2: This is a common issue for compounds with low aqueous solubility. DSR-141562 is

hydrophobic, and when a concentrated DMSO stock is diluted into an aqueous environment,

the compound can crash out of solution as it is no longer in a favorable solvent. This can be
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influenced by several factors, including the final concentration of DSR-141562, the percentage

of DMSO in the final solution, the pH and composition of the aqueous buffer, and the

temperature.

Q3: What is the maximum recommended concentration of DMSO for in vitro cell-based

assays?

A3: Generally, for most cell-based assays, the final concentration of DMSO should be kept

below 0.5% (v/v) to avoid solvent-induced cytotoxicity or other off-target effects. However, the

tolerance to DMSO can be cell-line dependent, and it is advisable to run a vehicle control

(media with the same final concentration of DMSO) to assess its impact on your specific

experimental system.

Q4: Can I heat or sonicate my DSR-141562 solution to aid dissolution?

A4: Yes, for initial solubilization in an organic solvent like DMSO, warming the solution (e.g., to

37°C or up to 60°C) and using an ultrasonic bath can help dissolve DSR-141562.[4][5]

However, be cautious with heating, as prolonged exposure to high temperatures could

potentially degrade the compound. For aqueous solutions, gentle warming may also help, but it

might not prevent precipitation upon cooling.

Troubleshooting Guide: Solubility Issues
This guide provides a systematic approach to troubleshooting and resolving solubility problems

with DSR-141562 in your experiments.

Problem: DSR-141562 precipitates out of solution upon
dilution of the DMSO stock in aqueous media.
Solution Workflow:
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Potential Solutions

Precipitation Observed

Verify Final DMSO Concentration
(aim for <0.5%)

Lower Final DSR-141562
Concentration

If DMSO is high

Incorporate a Co-solvent
(e.g., PEG300, SBE-β-CD)

If precipitation continues

Adjust pH of Aqueous Buffer

If still problematic

Add Serum or Albumin
to the Medium

Precipitation Resolved

If successful

Issue Persists:
Consult Further

If unsuccessful

 

Start with DMSO Stock

Prepare Intermediate Dilution
in Media (if necessary)

Add to Final Assay Volume
(e.g., cell culture plate)

Mix Gently but Thoroughly
(pipetting or gentle swirling)

Incubate Cells with Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2406171#dsr-141562-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b2406171#dsr-141562-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2406171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

